Cas no 888455-70-7 (N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide
• CAS No: 888455-70-7
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 6600925
• PubChem ID: 7204941
• Update Time: 2025-07-02

N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide
• N-(3,4-dimethylphenyl)-3-[(2-ethoxyacetyl)amino]-1-benzofuran-2-carboxamide
• AKOS024617242
• SR-01000018570
• F1883-0934
• AB00677220-01
• 888455-70-7
• SR-01000018570-1
• N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)benzofuran-2-carboxamide

• Inchi： 1S/C21H22N2O4/c1-4-26-12-18(24)23-19-16-7-5-6-8-17(16)27-20(19)21(25)22-15-10-9-13(2)14(3)11-15/h5-11H,4,12H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key： JZKRYFKIFDNLRJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(COCC)=O)=C1C(NC1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 366.15795719g/mol
• Monoisotopic Mass: 366.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide

Professional Introduction to N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide (CAS No. 888455-70-7)

N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide, identified by its CAS number 888455-70-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest for potential therapeutic applications.

The molecular structure of N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide is characterized by a benzofuran core, which is a common scaffold in many bioactive natural products and drug candidates. The presence of functional groups such as the amide and ether moieties enhances its potential for interactions with biological targets. Specifically, the 3,4-dimethylphenyl group contributes to the compound's lipophilicity, which is often a critical factor in drug absorption and distribution.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The benzofuran scaffold has been extensively studied due to its ability to modulate various biological pathways. For instance, studies have shown that benzofuran derivatives can interact with enzymes and receptors involved in inflammation, pain perception, and cancer progression. N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide represents a promising candidate in this context, as its structural features suggest potential activity in these areas.

The amide functionality in the molecule is particularly noteworthy, as it is a common pharmacophore in many drugs. The 2-ethoxyacetamido group introduces additional complexity, which may contribute to the compound's specificity and selectivity when interacting with biological targets. This feature makes N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide an attractive molecule for further investigation in drug discovery programs.

The synthesis of N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The benzofuran core is typically constructed through cyclization reactions, while the introduction of the amide and ether moieties requires careful selection of reagents and catalysts. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their use in biological assays.

In terms of biological activity, preliminary studies on N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide have revealed intriguing results. In vitro assays have shown that the compound exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory diseases. Additionally, its interaction with specific receptors has been explored, suggesting potential applications in pain management and anti-cancer therapies. These findings underscore the importance of this compound as a lead molecule for further development.

The pharmacokinetic properties of N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preliminary data indicate that the molecule has favorable solubility characteristics, which could enhance its bioavailability. Further studies are needed to fully characterize its pharmacokinetic profile and to identify any potential liabilities.

The development of novel pharmaceuticals often involves optimizing the chemical structure to improve efficacy and safety. Computational modeling techniques have been increasingly used to predict how structural modifications will affect biological activity. In the case of N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide, these tools have helped researchers identify key regions for modification that could enhance its therapeutic potential.

The role of natural products as inspiration for drug discovery cannot be overstated. Many successful drugs have been derived from natural product scaffolds or inspired by their structures. The benzofuran motif is no exception and has been leveraged to develop compounds with diverse biological activities. N-(3,4-dimethylphenyl)-3-(2-ethoxyacetamido)-1-benzofuran-2-carboxamide, with its rich structural framework, continues this tradition by offering a novel lead for therapeutic intervention.

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